1-(2-{[4-(3-chloro-4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-[[4-(3-chloro-4-methoxyphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C23H23ClN4O4S/c1-32-19-8-7-17(13-18(19)24)28-21(15-5-3-2-4-6-15)25-26-23(28)33-14-20(29)27-11-9-16(10-12-27)22(30)31/h2-8,13,16H,9-12,14H2,1H3,(H,30,31)
• InChI Key: JKVJIXYIUMZFIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=NN=C2SCC(=O)N3CCC(CC3)C(=O)O)C4=CC=CC=C4)Cl
• Molecular Formula: C23H23ClN4O4S
• Molecular Weight: 487.0 g/mol
• CAS No.: 731801-15-3

Description

1-(2-{[4-(3-chloro-4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C23H23ClN4O4S and its molecular weight is 486.97. The purity is usually 95%.
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Scientific Research Applications

Nucleophilic Aromatic Substitution Reactions

Nucleophilic aromatic substitution reactions involving piperidine and nitro-aromatic compounds have been studied, demonstrating the substitution of the nitro group with piperidine in benzene, resulting in dinitro- or nitro-piperidinobenzene products. These reactions exhibit second-order kinetics, suggesting an addition-elimination mechanism. This research contributes to understanding the reactivity of aromatic compounds, which may relate to the synthesis of complex molecules like the one (Pietra & Vitali, 1972).

Biological Activities of 1,2,4-Triazole Derivatives

1,2,4-Triazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. The literature review highlights the potential of 1,2,4-triazoles as biologically active substances, indicating the importance of chemical modeling for discovering new therapeutic agents. This suggests that compounds containing 1,2,4-triazole units, similar to the compound , could have significant pharmacological applications (Ohloblina, 2022).

Synthesis and Applications of Related Compounds

The synthesis and pharmacological applications of compounds structurally related to the specified chemical, such as omeprazole and its pharmaceutical impurities, have been reviewed. This includes novel methods for synthesizing proton pump inhibitors and evaluating their impurities, highlighting the compound's relevance in developing drugs for treating conditions like gastric acid-related diseases (Saini et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various targets, such as enzymes or receptors, to exert their effects .

Mode of Action

It’s known that compounds with similar structures can undergo various chemical reactions, such as free radical reactions . These reactions can lead to changes in the compound’s structure, which can affect its interaction with its targets .

Biochemical Pathways

For example, they can undergo reactions such as Friedel Crafts acylation, conversion from the acyl group to an alkane, and nitration . These reactions can lead to changes in the compound’s structure, which can affect its interaction with its targets and the downstream effects of these interactions .

Pharmacokinetics

The molecular weight of a similar compound, ethanone, 1- (3-chloro-4-methoxyphenyl)-, is 184620 , which can provide some insights into its pharmacokinetic properties. The molecular weight can affect the compound’s absorption and distribution in the body, as well as its metabolism and excretion .

Result of Action

It’s known that the actions of similar compounds can result in various molecular and cellular effects, such as changes in the structure of the compound, which can affect its interaction with its targets .

Action Environment

It’s known that various environmental factors, such as temperature, ph, and the presence of other molecules, can affect the action, efficacy, and stability of similar compounds .